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Abstract

1-Methylpiperazine (CsH12Nz2) is a heterocyclic amine that serves as a crucial building block in
organic synthesis, particularly in the pharmaceutical industry. Its structural motif is incorporated
into a variety of active pharmaceutical ingredients (APIs), including antipsychotics,
antihistamines, and antibiotics. A thorough understanding of its physicochemical properties is
paramount for optimizing reaction conditions, developing robust formulations, and ensuring the
safety and efficacy of resulting drug products. This technical guide provides a comprehensive
overview of the core physicochemical properties of 1-Methylpiperazine, detailed experimental
protocols for their determination, and its role as a key intermediate in the synthesis of notable
pharmaceuticals.

Core Physicochemical Properties

The fundamental physical and chemical characteristics of 1-Methylpiperazine are summarized
below. These values are critical for its handling, application in synthesis, and for predicting its
behavior in various chemical environments.

Table 1: General and Physical Properties of 1-
Methylpiperazine
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Property Value Reference(s)
Molecular Formula CsHi2N2 [1]
Molecular Weight 100.16 g/mol [1]
Appearance Colorless to pale yellow liquid [2]
Odor Strong ammonia-like [3]
Melting Point -6 °C [1]
Boiling Point 138 °C (at 1013 hPa) [1114]
Density 0.903 g/mL (at 25 °C) [1114]
Refractive Index n20/D 1.466 [1][4]
Vapor Pressure 12 hPa (at 20 °C) [1]
Vapor Density 3.5 (vs air) [4]

Table 2: Chemical and Solubility Properties of 1-
Methylpiperazine

Property Value Reference(s)

pKai: 4.94 (+2); pKaz: 9.09

pKa (at 25°C) (+1) [5]
pH 11-12 (50 g/L in H20 at 20 °C) [6]
Flash Point 34 °C (closed cup) [6]
Autoignition Temperature 320 °C [6]
Explosive Limits 1.2-9.9 % (viv) [6]
Water Solubility >200 g/L (Highly Soluble) [3]

Miscible with methanol,
Solubility in Organic Solvents ethanol, diethyl ether, and [3][5]

chloroform.
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Role in Pharmaceutical Synthesis

1-Methylpiperazine is a key intermediate in the synthesis of numerous blockbuster drugs. Its
piperazine ring is a common feature in centrally active agents, where it often imparts desirable
properties such as blood-brain barrier permeability and receptor binding affinity. The diagram
below illustrates its role as a precursor to several important APIs.[2][3]

Synthetic Utility of 1-Methylpiperazine

Precursor

| | 1-Methylpiperazine

Nucleophilic Substitution |Condensation Reaction \ Nucleophilic Substitution

Active Pharmaceutical Ingredients (APIs)

Ofloxacin Trifluoperazine Clozapine

(Antibiotic) (Antipsychatic) (Antipsychotic)

Click to download full resolution via product page
Synthetic utility of 1-Methylpiperazine in drug manufacturing.

Experimental Protocols for Property Determination

Accurate determination of physicochemical properties is essential for research and
development. The following sections detail standard laboratory protocols for key parameters.

Determination of pKa by Potentiometric Titration

The acid dissociation constants (pKa) of 1-Methylpiperazine, a diprotic base, are determined
by potentiometric titration. This method involves monitoring pH changes of a solution of the
amine upon the incremental addition of a standardized acid.

Materials:

o Calibrated pH meter and electrode

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b117243?utm_src=pdf-body
https://www.chemicalbook.com/article/1-methylpiperazine-synthesis-applications-and-safety.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4478526.htm
https://www.benchchem.com/product/b117243?utm_src=pdf-body-img
https://www.benchchem.com/product/b117243?utm_src=pdf-body
https://www.benchchem.com/product/b117243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Magnetic stirrer and stir bar

Burette (Class A)

1-Methylpiperazine sample

Standardized 0.1 M Hydrochloric Acid (HCI) solution
Standardized 0.1 M Sodium Hydroxide (NaOH) solution
Deionized water, purged with nitrogen to remove dissolved CO:2

0.15 M Potassium Chloride (KCI) solution (to maintain constant ionic strength)

Procedure:

Preparation: Prepare a ~1 mM solution of 1-Methylpiperazine in a reaction vessel. To
ensure both protonation states can be observed, acidify the solution to a pH of ~1.8-2.0 with
0.1 M HCI. Add KCI solution to maintain a constant ionic strength.[7]

Titration: Place the vessel on a magnetic stirrer and immerse the calibrated pH electrode.
Begin stirring.

Data Collection: Titrate the solution by adding small, precise increments (e.g., 0.1 mL) of the
standardized 0.1 M NaOH solution from the burette.[8]

Equilibration: After each addition, allow the pH reading to stabilize before recording the value
and the total volume of titrant added.

Endpoint: Continue the titration until the pH reaches approximately 12-12.5, well past the
second equivalence point.

Analysis: Plot the recorded pH values against the volume of NaOH added. The pKa values
correspond to the pH at the half-equivalence points. More precisely, the inflection points on
the titration curve represent the equivalence points, and the pKa values can be determined
from the first and second derivative plots of the curve.[8][9]
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Determination of Boiling Point by Micro-Scale (Thiele
Tube) Method

This method is suitable for small sample volumes and provides an accurate boiling point
measurement.[10][11]

Materials:

Thiele tube filled with mineral oil

Thermometer

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Bunsen burner or other heat source

Procedure:
o Sample Preparation: Add approximately 0.5 mL of 1-Methylpiperazine to the small test tube.

o Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid.

o Assembly: Attach the test tube to the thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.

¢ Heating: Insert the assembly into the Thiele tube, making sure the side arm is heated gently
and evenly with a small flame.[11]

o Observation: As the temperature rises, a stream of bubbles will emerge from the capillary
tube as trapped air and then the sample's vapor escape. Continue heating until a rapid,
continuous stream of bubbles is observed.

o Measurement: Remove the heat source. The boiling point is the temperature at which the
bubble stream stops and the liquid just begins to be drawn back into the capillary tube.[11]
[12]
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Determination of Density by Digital Density Meter

Based on the oscillating U-tube principle, this is a rapid and highly accurate method for
determining the density of liquids.[13][14]

Materials:

Digital Density Meter (e.g., compliant with ASTM D4052)

Syringe for sample injection

1-Methylpiperazine sample

High-purity water and air for calibration

Procedure:

Calibration: Calibrate the instrument according to the manufacturer's instructions, typically
using dry air and deionized water as standards at a specified temperature (e.g., 25 °C).

o Sample Introduction: Introduce a small volume (typically <1 mL) of the 1-Methylpiperazine
sample into the oscillating U-tube using a syringe, ensuring no air bubbles are present in the
measurement cell.[14]

o Measurement: The instrument measures the change in the oscillation frequency of the U-
tube caused by the mass of the sample.

» Calculation: The instrument's software uses this frequency change, in conjunction with
calibration data, to calculate and display the density of the sample.[13]

o Cleaning: Thoroughly clean the measurement cell with appropriate solvents and dry it before
the next measurement.

Workflow for Solubility Determination

The following workflow outlines a general procedure for determining the qualitative and
quantitative solubility of a compound like 1-Methylpiperazine in various solvents.
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General Experimental Workflow for Solubility Determination

1. Sample Preparation 2. Solvent Addition
Weigh a precise amount of 1-Methylpiperazine. Add a known volume of the chosen solvent (e.g., water, ethanol) to a vial.

\ /

3. Supersaturation
Add excess 1-Methylpiperazine to the solvent to create a slurry.

4. Equilibration

Agitate the mixture at a constant temperature (e.g., 25°C) for 24-48 hours to ensure saturation.

5. Phase Separation
Allow undissolved solid to settle. Alternatively, centrifuge the sample.

6. Sample Analysis
Carefully extract an aliquot of the clear supernatant. Filter if necessary.

7. Quantification
Analyze the concentration of the solute in the aliquot using a calibrated analytical method (e.g., GC-FID, HPLC).

8. Calculate Solubility
Express the result in appropriate units (e.g., g/L, mol/L).

Click to download full resolution via product page
Workflow for determining the solubility of 1-Methylpiperazine.

Safety and Handling

1-Methylpiperazine is a flammable, corrosive, and toxic liquid.[14] It can cause severe skin
burns and eye damage.[14] Inhalation may be harmful or toxic.[14] It is essential to handle this
chemical in a well-ventilated area, preferably within a fume hood, while wearing appropriate
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personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat. Keep away from heat, sparks, and open flames.[1]

Conclusion

The physicochemical properties of 1-Methylpiperazine dictate its behavior in chemical
synthesis and formulation. This guide provides essential data and standardized protocols to
support its effective and safe use in research and drug development. A comprehensive
understanding of these parameters is fundamental to leveraging this versatile building block for
the creation of novel and effective pharmaceutical agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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